Cas no 64483-12-1 (2-Methylnaphtho[2,1-B]furan-1-carboxylic acid)

• Product Name: 2-Methylnaphtho[2,1-B]furan-1-carboxylic acid
• CAS No: 64483-12-1
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 2792143
• PubChem ID: 12376135
• Update Time: 2025-04-21

2-Methylnaphtho[2,1-B]furan-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 64483-12-1
• 2-METHYLNAPHTHO[2,1-B]FURAN-1-CARBOXYLIC ACID
• DTXSID10495100
• 2-Methylnaphtho[2,1-B]furan-1-carboxylic acid

• Inchi： 1S/C14H10O3/c1-8-12(14(15)16)13-10-5-3-2-4-9(10)6-7-11(13)17-8/h2-7H,1H3,(H,15,16)
• InChI Key： WCYQLWMVFCJRKU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 226.062994177Da
• Monoisotopic Mass: 226.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų